Cas no 1890030-25-7 (2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride)

• Product Name: 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride
• CAS No: 1890030-25-7
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5840709
• PubChem ID: 115037505
• Update Time: 2025-06-08

2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride
• EN300-1609235
• 1890030-25-7
• rac-(2R,3R)-2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride, cis
• 2174002-32-3

• Inchi： 1S/C11H15NO2.ClH/c1-14-10-5-3-2-4-8(10)11-9(13)6-7-12-11;/h2-5,9,11-13H,6-7H2,1H3;1H
• InChI Key： KVYIQRHZOPHFEI-UHFFFAOYSA-N
• SMILES： Cl.OC1CCNC1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride

2-(2-Methoxyphenyl)pyrrolidin-3-ol Hydrochloride: A Comprehensive Overview

The compound 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride (CAS No. 1890030-25-7) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, forms the core of this molecule, while the 2-methoxyphenyl substituent adds complexity and functionality to its structure.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride in drug discovery and development. The presence of the methoxy group on the phenyl ring introduces electronic effects that can influence the molecule's reactivity and bioavailability. This makes it a promising candidate for exploring novel therapeutic agents, particularly in the areas of neurodegenerative diseases and inflammation.

From a structural standpoint, 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride exhibits a chiral center at the third position of the pyrrolidine ring, which is crucial for its stereochemical properties. This chirality can significantly impact the molecule's pharmacokinetics and pharmacodynamics, making it an interesting subject for enantioselective synthesis and drug design studies.

The synthesis of 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have been documented in recent publications, underscoring the compound's growing importance in synthetic chemistry.

In terms of biological activity, 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride has shown potential as a modulator of key cellular pathways involved in neuroprotection and anti-inflammatory responses. Preclinical studies suggest that this compound may exert its effects through interactions with specific receptors or enzymes, although further research is needed to fully elucidate its mechanism of action.

Moreover, the hydrochloride salt form of this compound is advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base. This property enhances its suitability for formulation into various drug delivery systems, including tablets, capsules, and injectables.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride. These studies provide insights into its interactions with biological targets at the molecular level, paving the way for rational drug design strategies.

In conclusion, 2-(2-methoxyphenyl)pyrrolidin-3-ol hydrochloride (CAS No. 1890030-25-7) is a versatile compound with promising applications in drug discovery and development. Its unique structure, coupled with recent research findings, positions it as a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic interventions.